Cas no 90429-27-9 (Benzenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis[N-ethyl-N-methyl-)

• Product Name: Benzenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis[N-ethyl-N-methyl-
• CAS No: 90429-27-9
• MF: C₂₀H₂₄N₄O
• MW: 336.430764198303
• CID: 788785
• PubChem ID: 71429126
• Update Time: 2025-04-19

Benzenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis[N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-[5-[4-[ethyl(methyl)amino]phenyl]-1,3,4-oxadiazol-2-yl]-N-methylaniline
• DTXSID70847828
• 90429-27-9
• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)bis(N-ethyl-N-methylaniline)
• Benzenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis[N-ethyl-N-methyl-

• Inchi： 1S/C20H24N4O/c1-5-23(3)17-11-7-15(8-12-17)19-21-22-20(25-19)16-9-13-18(14-10-16)24(4)6-2/h7-14H,5-6H2,1-4H3
• InChI Key： HRFOFUYBEQXOMR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N(C)CC)=NN=C1C1C=CC(=CC=1)N(C)CC

Computed Properties

• Exact Mass: 336.19501140g/mol
• Monoisotopic Mass: 336.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.4Ų